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Compound of Interest

Compound Name: Apiopaeonoside

Cat. No.: B217215 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of Apiopaeonoside, a natural product isolated from the root of Paeonia

suffruticosa. In the absence of a specific Safety Data Sheet (SDS), a cautious approach based

on general principles for handling non-hazardous solid organic compounds and phenolic

glycosides is recommended.

Chemical and Physical Properties of
Apiopaeonoside
A summary of the known properties of Apiopaeonoside is presented below. This information is

crucial for its safe handling and in determining the appropriate disposal route.
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Property Value

CAS Number 100291-86-9

Molecular Formula C₂₀H₂₈O₁₂

Molecular Weight 460.43 g/mol

Appearance White to off-white powder

Solubility Soluble in DMSO, Methanol, Ethanol

Purity ≥98%

Compound Type Phenolic Glycoside

Recommended Disposal Procedure for
Apiopaeonoside
Given the lack of specific toxicity and hazard data for Apiopaeonoside, it is prudent to treat it

as a potentially hazardous chemical. The following step-by-step procedure is based on

established best practices for the disposal of research chemicals where a comprehensive

hazard profile is not available.

Experimental Protocol: General Disposal of Solid Organic Waste

Personal Protective Equipment (PPE): Before handling Apiopaeonoside, ensure

appropriate PPE is worn, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Segregation:

Do not mix Apiopaeonoside waste with other chemical waste streams unless their

compatibility is known.

Collect solid Apiopaeonoside waste in a designated, properly labeled, and sealed

container. The label should clearly identify the contents as "Apiopaeonoside waste."

Container Selection: Use a container that is compatible with the chemical. A high-density

polyethylene (HDPE) bottle or a glass container with a secure lid is recommended.
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Disposal of Contaminated Materials: Any materials contaminated with Apiopaeonoside,

such as weighing paper, pipette tips, and gloves, should be collected in the same designated

waste container.

Institutional Guidelines: Crucially, consult your institution's Environmental Health and Safety

(EHS) office for specific guidelines on the disposal of non-hazardous or uncharacterized

solid chemical waste. Institutional policies may vary and will dictate the final disposal route.

[1][2]

Recommended Disposal Route:

Incineration: In the absence of specific data confirming it as non-hazardous, the most

responsible disposal method for Apiopaeonoside is through a licensed chemical waste

incineration facility.[3] This ensures the complete destruction of the compound.

Landfill (with caution): Disposal in a sanitary landfill may be permissible for small

quantities of non-hazardous solid waste, but this should only be done with the explicit

approval of your institution's EHS department.[2][4]

Avoid Improper Disposal:

Do not dispose of Apiopaeonoside down the sink or in the regular trash without EHS

approval.[5][6][7] Organic compounds can be toxic to aquatic life and should not enter the

sewer system.[6]

Logical Workflow for Apiopaeonoside Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Apiopaeonoside.
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Caption: Decision workflow for the proper disposal of Apiopaeonoside.

By adhering to these procedures and prioritizing safety and compliance with institutional

guidelines, laboratory professionals can ensure the responsible management of

Apiopaeonoside waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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